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Compound of Interest

Compound Name: Calcium,diiodide;tetrahydrate

Cat. No.: B088675

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the known information regarding the crystal
structure of calcium diiodide tetrahydrate (Calz2-4H20). While a definitive crystal structure has
been reported in the scientific literature, detailed crystallographic data is not readily available in
publicly accessible databases. This document outlines the available physicochemical
properties, general synthesis and crystallization methodologies, and provides a framework for
the presentation of crystallographic data once obtained.

Physicochemical Properties

Calcium diiodide tetrahydrate is a hydrated form of calcium iodide, appearing as white to off-
white or tan crystals or chunks. It is known to be deliquescent, meaning it readily absorbs
moisture from the air.

Property Value Reference
Chemical Formula Cal2-4H20 [1]
Molecular Weight 365.95 g/mol [1]
CAS Number 13640-62-5 [1]

White to off-white to tan
Appearance [2]
crystals or chunks
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Crystallographic Data

The crystal structure of calcium diiodide tetrahydrate was determined by G. Thiele and D.
Putzas in 1984 and published in Zeitschrift fur anorganische und allgemeine Chemie.
Unfortunately, the detailed crystallographic data from this publication, including unit cell
parameters, space group, and atomic coordinates, is not available in the common
crystallographic databases such as the Inorganic Crystal Structure Database (ICSD), the
Crystallography Open Database (COD), and the Cambridge Structural Database (CSD).

For the purpose of this guide, a template for the presentation of such data is provided below.
Should this data become accessible, it would be organized as follows:

Crystallographic Parameter Value
Crystal System Data not available
Space Group Data not available

Unit Cell Dimensions

a (A) Data not available
b (A) Data not available
c (A Data not available
a(°) Data not available
B () Data not available
y (©) Data not available
Unit Cell Volume (A3) Data not available
Z (Formula units per unit cell) Data not available
Calculated Density (g/cm3) Data not available

Experimental Protocols
Synthesis and Crystallization
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Detailed experimental protocols for the synthesis of single crystals of calcium diiodide
tetrahydrate are not explicitly available. However, a general approach for the synthesis of
hydrated calcium iodide crystals can be inferred from related preparations. This typically
involves the reaction of a calcium salt with hydroiodic acid, followed by controlled crystallization
from an aqueous solution.

General Synthesis of Calcium lodide Hydrates:

e Reaction: Calcium carbonate (CaCOs) or calcium hydroxide (Ca(OH)2) is reacted with
hydroiodic acid (HI).

o Neutralization: The reaction is carried out until the solution is neutralized.
« Filtration: Any insoluble impurities are removed by filtration.

» Crystallization: The resulting solution of calcium iodide is concentrated by evaporation, and
crystals are allowed to form upon cooling. The specific hydrate obtained (e.g., tetrahydrate)
will depend on the crystallization temperature and solution concentration.

Crystal Structure Determination

The determination of a crystal structure, such as that of calcium diiodide tetrahydrate, follows a
standardized workflow utilizing single-crystal X-ray diffraction.

Workflow for Single-Crystal X-ray Diffraction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Crystal Structure of Calcium Diiodide Tetrahydrate: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088675#crystal-structure-of-calcium-diiodide-
tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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